Cas no 77648-20-5 ((2,4,6-Trimethoxyphenyl)methanamine)

• Product Name: (2,4,6-Trimethoxyphenyl)methanamine
• CAS No: 77648-20-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD03411012
• CID: 550513
• PubChem ID: 688109
• Update Time: 2025-08-03

(2,4,6-Trimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,4,6-trimethoxy-
• (2,4,6-trimethoxyphenyl)methanamine
• 2,4,6-Trimethoxybenzylamine
• 2,4,6-Trimethoxy-benzylamin
• 2,4,6-trimethoxy-benzylamine
• AKOS008105148
• SCHEMBL442070
• DTXSID50350789
• AT39435
• MEWBOZDQQISMJM-UHFFFAOYSA-N
• 77648-20-5
• EN300-43923
• SY048113
• MFCD03411012
• 2,4,6-trimethyoxy-benzylamine
• Z389861018
• (2,4,6-Trimethoxyphenyl)methanamine

• MDL： MFCD03411012
• Inchi： 1S/C10H15NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,6,11H2,1-3H3
• InChI Key： MEWBOZDQQISMJM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CN)OC)OC

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 409.8±40.0 °C at 760 mmHg
• Flash Point: 201.6±27.3 °C
• PSA: 53.71000
• LogP: 1.87140
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2,4,6-Trimethoxyphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2,4,6-Trimethoxyphenyl)methanamine

Comprehensive Overview of (2,4,6-Trimethoxyphenyl)methanamine (CAS No. 77648-20-5): Properties, Applications, and Industry Insights

(2,4,6-Trimethoxyphenyl)methanamine (CAS No. 77648-20-5) is a specialized organic compound featuring a trimethoxyphenyl backbone linked to a methanamine functional group. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of three methoxy groups at the 2, 4, and 6 positions of the phenyl ring contributes to its distinct electronic properties, making it valuable for structure-activity relationship (SAR) studies.

Recent advancements in drug discovery have highlighted the importance of methoxy-substituted aromatic amines like 77648-20-5. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are prevalent in FDA-approved drugs. The compound's lipophilicity and hydrogen-bonding capacity make it suitable for optimizing pharmacokinetic properties in candidate molecules. In 2023, several patent applications referenced derivatives of (2,4,6-Trimethoxyphenyl)methanamine for potential central nervous system (CNS) applications.

From a synthetic chemistry perspective, CAS 77648-20-5 demonstrates remarkable versatility. Its nucleophilic amine group readily participates in condensation reactions, while the electron-rich aromatic system facilitates electrophilic substitutions. These characteristics have led to its use in developing fluorescence probes for biochemical assays and molecular sensors for environmental monitoring. The compound's stability under various pH conditions (pH 3-9) further enhances its utility in high-throughput screening platforms.

The agrochemical industry has explored (2,4,6-Trimethoxyphenyl)methanamine derivatives as potential plant growth regulators. Preliminary studies suggest that structural modifications of this core can influence auxin-like activity, sparking interest in sustainable agriculture solutions. With increasing global focus on crop yield optimization, researchers are investigating how such compounds might contribute to stress-resistant plant varieties without genetic modification.

Analytical characterization of 77648-20-5 typically involves HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound exhibits characteristic proton signals at δ 3.7-3.9 ppm (methoxy groups) and δ 4.1 ppm (methylene bridge) in ¹H NMR spectra. These spectral fingerprints are crucial for quality control in contract manufacturing organizations (CMOs) producing the material at scale.

Environmental and safety assessments of (2,4,6-Trimethoxyphenyl)methanamine indicate favorable biodegradation profiles compared to halogenated analogs. This aligns with growing industry demands for green chemistry alternatives in synthetic pathways. Recent life cycle analysis studies suggest that production routes utilizing biocatalytic methods could further reduce the environmental footprint of this intermediate.

The global market for fine chemical intermediates like CAS 77648-20-5 is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D budgets and agrochemical innovation. Supply chain analysts note increasing demand from Asia-Pacific regions, particularly for custom synthesis applications. Proper storage recommendations include protection from light in amber glass containers at controlled room temperature (15-25°C) to maintain stability.

Emerging research explores the compound's potential in material science applications. The methoxy groups' ability to coordinate with metal ions has sparked interest in developing hybrid organic-inorganic materials for catalytic systems. Additionally, its planar aromatic structure makes it a candidate for organic electronic components in next-generation devices.

For researchers working with (2,4,6-Trimethoxyphenyl)methanamine, proper handling includes standard laboratory precautions with personal protective equipment (PPE). While not classified as hazardous under current regulations, material safety data sheets recommend working in well-ventilated areas due to potential dust formation during handling. The compound's water solubility (~2.1 g/L at 20°C) and logP value (1.8) provide useful parameters for experimental design.

Future directions for 77648-20-5 research may include exploration of its chiral derivatives for asymmetric synthesis applications, or investigation of its supramolecular chemistry potential. The compound's structural features position it as a valuable tool for addressing contemporary challenges in medicinal chemistry and materials engineering, particularly in developing sustainable solutions aligned with UN Sustainable Development Goals.